sodium;(4bS,8R,8aR)-8-carboxy-4b,8-dimethyl-2-propan-2-yl-5,6,7,8a,9,10-hexahydrophenanthrene-3-sulfonate

• IUPAC Name: sodium;(4bS,8R,8aR)-8-carboxy-4b,8-dimethyl-2-propan-2-yl-5,6,7,8a,9,10-hexahydrophenanthrene-3-sulfonate
• InChI: InChI=1S/C20H28O5S.Na/c1-12(2)14-10-13-6-7-17-19(3,8-5-9-20(17,4)18(21)22)15(13)11-16(14)26(23,24)25;/h10-12,17H,5-9H2,1-4H3,(H,21,22)(H,23,24,25);/q;+1/p-1/t17-,19-,20-;/m1./s1
• InChI Key: RCVIHORGZULVTN-YGJXXQMASA-M
• Canonical SMILES: CC(C)C1=C(C=C2C(=C1)CCC3C2(CCCC3(C)C(=O)O)C)S(=O)(=O)[O-].[Na+]
• Isomeric SMILES: CC(C)C1=C(C=C2C(=C1)CC[C@@H]3[C@@]2(CCC[C@@]3(C)C(=O)O)C)S(=O)(=O)[O-].[Na+]
• Molecular Formula: C20H27NaO5S
• Molecular Weight: 402.5 g/mol

Description

The compound identified by the Chemical Abstracts Service number 656640 is a chemical entity with significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound with Chemical Abstracts Service number 656640 involves several steps, including the preparation of intermediate compounds and the final product. The synthetic routes typically involve the use of specific reagents and catalysts under controlled conditions to ensure the desired chemical transformations. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yields and purity of the final product.

Industrial Production Methods: In industrial settings, the production of the compound with Chemical Abstracts Service number 656640 is scaled up using large reactors and continuous flow processes. The industrial methods focus on optimizing the efficiency and cost-effectiveness of the production process while maintaining the quality and consistency of the product. Advanced techniques such as automated process control and real-time monitoring are employed to ensure the reliability of the production process.

Chemical Reactions Analysis

Types of Reactions: The compound with Chemical Abstracts Service number 656640 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the chemical structure and properties of the compound to suit specific applications.

Common Reagents and Conditions: Common reagents used in the reactions involving the compound with Chemical Abstracts Service number 656640 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired chemical transformations. For example, oxidation reactions may require the use of strong oxidizing agents under acidic conditions, while reduction reactions may involve the use of reducing agents under basic conditions.

Major Products: The major products formed from the reactions involving the compound with Chemical Abstracts Service number 656640 depend on the specific reaction conditions and reagents used. These products can include various derivatives and analogs of the original compound, which may have different chemical and physical properties.

Scientific Research Applications

The compound with Chemical Abstracts Service number 656640 has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, the compound is investigated for its potential therapeutic properties and its ability to modulate specific biological pathways. In industry, it is used in the development of new materials and products with enhanced properties.

Mechanism of Action

The mechanism of action of the compound with Chemical Abstracts Service number 656640 involves its interaction with specific molecular targets and pathways. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The molecular targets and pathways involved in the compound’s mechanism of action are studied to understand its potential therapeutic and industrial applications.

Comparison with Similar Compounds

The compound with Chemical Abstracts Service number 656640 is compared with other similar compounds to highlight its unique properties and potential applications Similar compounds may include those with similar chemical structures or functional groups The comparison involves analyzing the chemical, physical, and biological properties of the compounds to identify their similarities and differences

List of Similar Compounds:

• Compound with Chemical Abstracts Service number 2632
• Compound with Chemical Abstracts Service number 6540461
• Compound with Chemical Abstracts Service number 5362065
• Compound with Chemical Abstracts Service number 5479530